Cas no 103590-58-5 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-oxohexadecyl)-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-oxohexadecyl)-
• CAS No: 103590-58-5
• MF: C₂₂H₃₈O₅
• MW: 382.53412771225
• CID: 1137900
• Update Time: 2024-07-27

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-oxohexadecyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(1-oxohexadecyl)-
• 2,2-dimethyl-5-palmitoyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C22H38O5/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(23)19-20(24)26-22(2,3)27-21(19)25/h19H,4-17H2,1-3H3
• InChI Key： OBHJSSCSHWBSGU-UHFFFAOYSA-N
• SMILES： O1C(=O)C(C(=O)CCCCCCCCCCCCCCC)C(=O)OC1(C)C

Computed Properties

• Exact Mass: 382.27204

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 542.3±50.0 °C(Predicted)
• PSA: 69.67
• pka: 8.85±0.40(Predicted)